Cas no 84280-27-3 (b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI))

b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI) structure
84280-27-3 structure
Product Name:b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI)
CAS No:84280-27-3
MF:C37H62N2O29
MW:998.884194850922
CID:724483
Update Time:2022-07-25

b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • streptococcal polysaccharide Ib group B
    • 3)-O-2-(acetylamino)-2-deoxy-b-D-glu
    • 3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
    • 3)-O-b-D-galactopyranosyl-(1&reg
    • 4)]- (9CI)
    • b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2&reg
    • β-D-Galactopyranose, O-(N-acetyl-α-neuraminosyl)-(2→3)-O-β-D-galactopyranosyl-(1→3)-O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→3)-O-[β-D-glucopyranosyl-(1→4)]- (9CI)
    • b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI)
    • Inchi: 1S/C37H62N2O29/c1-9(45)38-17-11(47)3-37(36(58)59,67-29(17)19(49)12(48)4-40)68-30-22(52)15(7-43)63-35(26(30)56)65-28-18(39-10(2)46)33(61-14(6-42)21(28)51)66-31-25(55)32(57)60-16(8-44)27(31)64-34-24(54)23(53)20(50)13(5-41)62-34/h11-35,40-44,47-57H,3-8H2,1-2H3,(H,38,45)(H,39,46)(H,58,59)/t11-,12+,13+,14+,15+,16+,17+,18+,19+,20+,21+,22-,23-,24+,25+,26+,27-,28+,29+,30-,31+,32+,33-,34-,35-,37-/m0/s1
    • InChI Key: RRADLHBODXTHJM-WNYZNUDOSA-N
    • SMILES: O([C@H]1[C@H]([C@@H](CO)O[C@@]([H])(O[C@H]2[C@@H]([C@@H](CO)O[C@@H](O[C@]3([H])[C@H]([C@H](O)O[C@H](CO)[C@@H]3O[C@@]3([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O3)O)O)[C@@H]2NC(=O)C)O)[C@@H]1O)O)[C@@]1(C[C@H](O)[C@@H](NC(=O)C)[C@]([H])([C@H](O)[C@H](O)CO)O1)C(=O)O
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